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Compound of Interest

Compound Name: 5-Nitro-m-xylene-alpha,alpha’-diol

L  Get Quote

Cat. No.: B1330767

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 5-Nitro-m-xylene-alpha,alpha’-diol. The information is compiled from safety data
for the compound and general best practices for handling combustible solids and nitroaromatic
compounds.

Chemical and Physical Properties

5-Nitro-m-xylene-alpha,alpha’-diol is a solid organic compound. A summary of its key
guantitative data is presented in the table below for easy reference.

Property Value Reference
CAS Number 71176-55-1 [11[2]
Molecular Formula CsHoNO4 [2]
Molecular Weight 183.16 g/mol [2]

Form Solid [11[2]
Melting Point 94-96 °C [11[2]

Storage Class

11 - Combustible Solids

[1]2]
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Safety and Handling Protocols

As a combustible solid and a nitroaromatic compound, 5-Nitro-m-xylene-alpha,alpha’-diol
requires careful handling to prevent fire, explosion, and exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to personal safety is mandatory when handling this chemical.[3]

PPE Category Item Specifications

Must conform to EN 166 or
Eye Protection Safety Goggles OSHA 29 CFR 1910.133
standards.[3][4]

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.[3]

Nitrile gloves are a suitable
choice for short-term
protection. Always inspect

Hand Protection Chemical-resistant gloves gloves for integrity before each
use and change them
immediately upon

contamination.[1][3]

Flame-resistant Laboratory Should be worn fully buttoned.

Body Protection
Coat [1][3]

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood.[3]

Engineering Controls

All handling of 5-Nitro-m-xylene-alpha,alpha’-diol powder should occur within a certified
chemical fume hood to minimize inhalation exposure.[1][5] Ensure that an eyewash station and

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.cdhfinechemical.com/images/product/msds/37_278830127_5-NITRO-m-XYLENECASNO99-12-7MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Nitrobenzaldoxime.pdf
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/flammablesolids_0.docx
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/flammablesolids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

a safety shower are readily accessible.[6]

Handling Procedures

» Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to
contain any dust.[5]

e Avoid Dust Formation: Handle the compound gently to avoid creating dust.[7]
« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[1][8]
 Static Discharge: Use anti-static tools and mats, especially in low-humidity environments.[7]

o Cleanliness: Keep the work area, tools, and equipment scrupulously clean. Do not allow the
compound to build up on surfaces.[7]

Storage Procedures

Proper storage is crucial to maintain the stability and safety of 5-Nitro-m-xylene-alpha,alpha’-
diol.

o Container: Keep the container tightly closed.[1][9]
e Location: Store in a cool, dry, and well-ventilated area.[1][9]

e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents.[10][11]

o Storage Cabinet: It is advisable to store in a flammable cabinet.[7][9]

Emergency Procedures
Spill Management

o Evacuate: Evacuate personnel from the immediate spill area.[1]

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.
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Don PPE: Put on the appropriate PPE, including respiratory protection.[6]

Containment: For a solid spill, carefully sweep up the material using spark-resistant tools and
place it into a labeled, sealed container for hazardous waste. Avoid generating dust.[7][12]

Decontamination: Clean the spill area with soap and water.[13]

First Aid

Skin Contact: In case of contact, immediately wash the skin with soap and copious amounts
of water.[6]

Eye Contact: In case of contact, immediately flush eyes with copious amounts of water for at
least 15 minutes.[6]

Ingestion: If swallowed, wash out the mouth with water provided the person is conscious.
Call a physician.[6]

Inhalation: If inhaled, remove to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen.[13]

Fire Fighting

Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or appropriate
foam.[6] For fires involving flammable solids, a Class D extinguisher may be necessary if
metallic components are involved, though not explicitly indicated for this compound.[8]

Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes.[6]

Experimental Protocols

While a detailed, step-by-step protocol for the use of 5-Nitro-m-xylene-alpha,alpha’-diol in

the fabrication of chemical sensors for TNT detection is not readily available in the searched

literature, a general workflow can be inferred from similar sensor fabrication processes. The

primary cited application is in the fabrication of chemical sensors for the detection of 2,4,6-
trinitrotoluene (TNT).[2]
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General Workflow for Chemical Sensor Fabrication:

General Workflow for Chemical Sensor Fabrication

Preparation

Substrate Cleaning

:

Preparation of Coating Solution
(5-Nitro-m-xylene-alpha,alpha’-diol in solvent)

Fabrication

Thin Film Deposition
(e.g., Spin Coating, Dip Coating)

i

Drying/Curing

Testing

Sensor Characterization
(e.g., SEM, FTIR)

'

Analyte Exposure
(e.g., TNT vapor)

'

Signal Detection and Analysis

Click to download full resolution via product page
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Caption: General workflow for chemical sensor fabrication.

Logical Relationships in Handling and Storage

The safe handling and storage of 5-Nitro-m-xylene-alpha,alpha’-diol involves a logical
progression of steps from receiving the chemical to its ultimate disposal.

Handling and Storage Logical Flow

Receiving and Inventory

:

Pre-use Preparation
(Review SDS, Don PPE)

Return to Storage If Incident Occurs

Handling and Use
(In Fume Hood, Avoid Dust)

I
If Incident IOccurs

Post-use
(Clean work area, Decontaminate)

Emergency Procedures

(Spill, Fire, Exposure)

Dispose of Waste

Waste Disposal

(Sealed, Labeled Container)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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